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Compound of Interest

(2-Methyl-1H-imidazol-4-
Compound Name:
yl)methanol

Cat. No.: B1354219

This guide provides essential safety and logistical information for handling (2-Methyl-1H-
imidazol-4-yl)methanol, tailored for researchers, scientists, and drug development
professionals. It includes detailed operational procedures and disposal plans to ensure
laboratory safety and regulatory compliance.

Hazard Identification and Classification

(2-Methyl-1H-imidazol-4-yl)methanol and related imidazole compounds present several
potential hazards.[1] It is classified as causing skin and serious eye irritation, and may cause
respiratory irritation.[2] It is also considered harmful if swallowed or in contact with skin.[2]

Hazard Summary for Related Imidazole Compounds:

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1354219?utm_src=pdf-interest
https://www.benchchem.com/product/b1354219?utm_src=pdf-body
https://www.benchchem.com/product/b1354219?utm_src=pdf-body
https://www.benchchem.com/product/b1354219?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_1H_Benzimidazole_4_methanol_2_methyl_A_Comprehensive_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=CC03609CB&productDescription=%281-METHYL-1H-IMIDAZOL-4-+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=CC03609CB&productDescription=%281-METHYL-1H-IMIDAZOL-4-+250MG&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Hazard .
. Category GHS Code Description
Classification

Harmful if swallowed.

Acute Toxicity, Oral Category 4 H302 1
o Harmful in contact
Acute Toxicity, Dermal  Category 4 H312 ) )
with skin.[1]
) o Causes skin irritation.
Skin Irritation Category 2 H315
[11[2]
i o Causes serious eye
Serious Eye Irritation Category 2 H319

irritation.[2]

Specific target organ )
o _ May cause respiratory
toxicity (single Category 3 H335 T
irritation.[2]
exposure)

This data is based on closely related benzimidazole compounds and should be used as a
reference.[1]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this compound to minimize
exposure.[3]
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PPE Category

Specifications

Rationale

Eye/Face Protection

ANSI Z87.1-compliant safety
goggles or a face shield.[3][4]

Protects against splashes and
dust, preventing serious eye
irritation.[5][6]

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile rubber).[3][5]

Prevents skin contact, which
can be harmful.[1] Gloves
should be inspected for

pinholes before use.[3]

Skin & Body Protection

A chemically compatible
laboratory coat that extends to
the wrists, full-length pants,

and closed-toe shoes.[3]

Prevents accidental skin
exposure. Contaminated
clothing should be removed

immediately.[3][7]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator if dust or aerosols

are generated.[2][8]

Required when engineering
controls cannot maintain
exposure below limits or if

irritation occurs.[8]

Engineering Controls and Safe Handling

Proper engineering controls are the primary line of defense in minimizing exposure.

e Ventilation: Always handle this chemical in a well-ventilated area.[7][8][9] A certified

laboratory chemical fume hood is required to control emissions at the source.[3][8] Eyewash

stations and safety showers must be located near the workstation.[7][8]

e Handling Procedures:

o Avoid contact with skin, eyes, and clothing.[3][6]

o Do not breathe dust or aerosols.[7][8]

o Wash hands thoroughly after handling and before breaks.[3][4]

o Do not eat, drink, or smoke in the work area.[4][9]
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o Keep containers tightly closed when not in use.[8][9]

e Storage:
o Store in a cool, dry, and well-ventilated place away from direct sunlight.[3][8][9]
o Store locked up.[2][7]
o Keep away from incompatible materials such as strong oxidizing agents and acids.[4][8]

First Aid and Emergency Procedures

Immediate action is critical in the event of an exposure.

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[7][8]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing.[7][8] Seek

medical attention if irritation occurs.[7]

Rinse cautiously with water for at least 15

minutes, holding the eyelids open.[6][8] Remove
Eye Contact )

contact lenses if present and easy to do.[9]

Seek immediate medical attention.[8][9]

Do NOT induce vomiting.[8] Rinse mouth with
Ingestion water.[8][9] Call a physician or poison control

center immediately.[9]

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.
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» Waste Segregation: Collect waste material in a dedicated, properly labeled, and sealed
container made of a compatible material.[1] The container must be clearly marked as
"Hazardous Waste" with the full chemical name.[1]

» Disposal Method: Dispose of contents and containers in accordance with all applicable local,
regional, and national regulations.[9] This should be done through an approved waste
disposal plant.[2][7]

o Container Decontamination: Empty containers are considered hazardous waste unless
properly decontaminated.[1] Triple-rinse the container, collecting the rinsate as hazardous
waste.[1] Puncture the rinsed container to prevent reuse.[1]

Procedural Workflow Diagram

The following diagram outlines the standard workflow for safely handling (2-Methyl-1H-
imidazol-4-yl)methanol.

Safe Handling and Emergency Response Workflow

Preparation
1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Verify Engineering Controls
(Fume Hood, Eyewash Station)

Proceed

Handling

3. Handle Chemical
in Fume Hood

If Incident Occurs

Emergency Response

4. Store Properly or .
Prepare for Disposal Spill or Exposure Event

roceed

Post-Hahdling

Provide Immediate First Aid

5. Decontaminate Work Area (Shower/Eyewash)

6. Dispose of Waste
(Chemical & PPE)
7. Doff PPE & Wash Hands

Notify Supervisor &
Seek Medical Attention
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Click to download full resolution via product page

Caption: Workflow for handling (2-Methyl-1H-imidazol-4-yl)methanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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